Cas no 1780943-99-8 (1-(3-bromo-2,4-dimethylphenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(3-bromo-2,4-dimethylphenyl)cyclobutane-1-carbonitrile
• CAS No: 1780943-99-8
• MF: C₁₃H₁₄BrN
• MW: 264.160962581635
• CID: 5977443
• PubChem ID: 84807373
• Update Time: 2025-10-28

1-(3-bromo-2,4-dimethylphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,4-dimethylphenyl)cyclobutane-1-carbonitrile
• 1780943-99-8
• EN300-1937800

• Inchi： 1S/C13H14BrN/c1-9-4-5-11(10(2)12(9)14)13(8-15)6-3-7-13/h4-5H,3,6-7H2,1-2H3
• InChI Key： DTCFDBRSCVVCMW-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 263.03096g/mol
• Monoisotopic Mass: 263.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(3-bromo-2,4-dimethylphenyl)cyclobutane-1-carbonitrile

Introduction to 1-(3-bromo-2,4-dimethylphenyl)cyclobutane-1-carbonitrile (CAS No. 1780943-99-8)

1-(3-bromo-2,4-dimethylphenyl)cyclobutane-1-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1780943-99-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutane core appended with an aromatic ring system and a nitrile functional group. The presence of bromine substituents and methyl groups on the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 1-(3-bromo-2,4-dimethylphenyl)cyclobutane-1-carbonitrile contribute to its potential utility in drug discovery. The cyclobutane ring, being a strained heterocycle, often enhances metabolic stability and binding affinity to biological targets. The nitrile group serves as a versatile pharmacophore, capable of engaging in hydrogen bonding interactions and influencing the overall pharmacokinetic profile of the molecule. Furthermore, the bromine substituents provide handles for further chemical modification via cross-coupling reactions, allowing for the construction of more complex derivatives.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds featuring cyclobutane motifs. These molecules have been shown to exhibit activity against a range of biological targets, including enzymes and receptors implicated in various diseases. For instance, studies have demonstrated that cyclobutane-containing scaffolds can modulate kinases and other signaling proteins, which are key players in cancer metabolism and progression. The aromatic ring system in 1-(3-bromo-2,4-dimethylphenyl)cyclobutane-1-carbonitrile further enhances its interactome by enabling π-stacking interactions with biomolecules, a feature that is often exploited in the design of small-molecule inhibitors.

The 3-bromo-2,4-dimethylphenyl moiety is particularly noteworthy due to its ability to fine-tune the electronic properties of the molecule. The bromine atom, being an electron-withdrawing group, can influence the reactivity of adjacent functional groups and alter the overall polarity of the compound. This modulation is crucial for optimizing drug-like properties such as solubility and membrane permeability. Additionally, the methyl groups at positions 2 and 4 introduce steric bulk, which can be used to improve binding selectivity by interacting with specific pockets on biological targets.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and affinity of 1-(3-bromo-2,4-dimethylphenyl)cyclobutane-1-carbonitrile towards various protein targets with high accuracy. Molecular docking studies have revealed that this compound can effectively interact with enzymes such as Janus kinases (JAKs) and tyrosine kinases (TyKs), which are overexpressed in many cancers. The nitrile group has been identified as a key interaction point with hinge regions of these enzymes, while the cyclobutane ring provides additional contacts that stabilize binding. These findings highlight the potential of this compound as a lead molecule for further optimization into a therapeutic agent.

The synthesis of 1-(3-bromo-2,4-dimethylphenyl)cyclobutane-1-carbonitrile involves multi-step organic transformations that showcase modern synthetic methodologies. One common approach begins with the bromination of 2,4-dimethylbenzene using bromine or N-bromosuccinimide (NBS), followed by cycloaddition with a suitable alkene to form the cyclobutane ring. Subsequent functionalization introduces the nitrile group via cyanation reactions or through dehydration of amides. The use of palladium-catalyzed cross-coupling reactions allows for precise manipulation of the aromatic substituents, enabling access to a diverse library of derivatives.

The pharmaceutical industry has increasingly adopted green chemistry principles to improve synthetic efficiency and reduce environmental impact. In line with this trend, recent research has focused on developing catalytic systems that minimize waste and energy consumption during the synthesis of 1-(3-bromo-2,4-dimethylphenyl)cyclobutane-1-carbonitrile. For example, photoredox catalysis has been employed to facilitate selective bromination under mild conditions, while flow chemistry techniques have been used to enhance reaction scalability and reproducibility. These innovations not only improve process economics but also align with global sustainability goals.

Evaluation of 1-(3-bromo-2,4-dimethylphenyl)cyclobutane-1-carbonitrile in preclinical models has provided valuable insights into its biological activity and safety profile. In vitro assays have shown that this compound exhibits potent inhibitory effects against several kinases relevant to cancer therapy. Notably, it has demonstrated selectivity over off-target enzymes by leveraging its unique structural features to discriminate between closely related protein families. Preclinical studies in animal models have further corroborated these findings by demonstrating antitumor activity without significant toxicity at effective doses.

The development pipeline for 1-(3-bromo-2,4-dimethylphenyl)cyclobutane-1-carbonitrile continues to evolve with new discoveries emerging from interdisciplinary collaborations between chemists and biologists. Advances in genomics and proteomics have facilitated high-throughput screening campaigns aimed at identifying novel drug targets that could benefit from this type of molecular scaffold. Additionally, machine learning algorithms are being trained on large datasets containing structural-genomic information to predict promising derivatives before they are synthesized experimentally.

The future prospects for 1-(3-bromo-2,4-dimethylphenyl)cyclobutane-1-carbonitrile are bright given its versatile structural framework and potential therapeutic applications. Ongoing research efforts are focused on expanding its chemical space through innovative synthetic strategies while simultaneously evaluating its efficacy in clinical trials for human diseases such as cancer or inflammatory disorders where kinase inhibition plays a critical role in disease pathogenesis.